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Compound Name: CAY10526

Cat. No.: B1668649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CAY10526 is a potent and selective inhibitor of microsomal prostaglandin E synthase-1

(mPGES-1), a key enzyme in the inflammatory cascade responsible for the production of

prostaglandin E2 (PGE2). PGE2 is a critical mediator of inflammation, pain, and fever, and its

overproduction is implicated in various inflammatory diseases and cancer. RAW 264.7

macrophages are a widely used murine cell line for studying inflammatory responses, as they

produce significant amounts of PGE2 upon stimulation with lipopolysaccharide (LPS). This

document provides detailed application notes and protocols for utilizing CAY10526 to study its

effects on PGE2 production and inflammatory signaling in RAW 264.7 macrophages.

Mechanism of Action
CAY10526 specifically targets mPGES-1, the terminal synthase in the PGE2 biosynthetic

pathway that is often upregulated during inflammation. It functions downstream of

cyclooxygenase-2 (COX-2), which converts arachidonic acid to prostaglandin H2 (PGH2). By

inhibiting the conversion of PGH2 to PGE2, CAY10526 effectively reduces the levels of this

pro-inflammatory mediator without directly affecting COX-2 activity.

Data Presentation
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Cell Line Assay Condition IC₅₀ Reference

Hut78 T-cell

lymphoma
24 h treatment 27.64 µM [1]

Melanoma cell lines

(A375, SB2, WM793)
Cell viability < 5 µM

Primary T-cell acute

lymphoblastic

leukemia (T-ALL) cells

24 h treatment 16.7 µM [1]

Note: The IC₅₀ for CAY10526 in RAW 264.7 cells has not been explicitly reported in the

searched literature. The provided values from other cell lines can serve as a reference for

designing dose-response experiments.

Table 2: Expected Effects of CAY10526 on LPS-
Stimulated RAW 264.7 Macrophages

Parameter Expected Effect of CAY10526 Treatment

PGE2 Production Dose-dependent decrease

TNF-α mRNA Expression Potential decrease

IL-6 mRNA Expression Potential decrease

iNOS mRNA Expression Potential decrease

COX-2 mRNA Expression Likely unaffected (acts downstream)

NF-κB Pathway Activation Potential downregulation

MAPK Pathway Activation Potential downregulation
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Cell Culture

Treatment

Analysis

Culture RAW 264.7 cells to 80-90% confluency

Seed cells in appropriate plates

Pre-treat with CAY10526 (various concentrations)

Stimulate with LPS (e.g., 100 ng/mL)

Collect supernatant Lyse cells

PGE2 ELISA qRT-PCR for gene expression
(TNF-α, IL-6, iNOS, COX-2)

Western Blot for protein expression
(p-p65, p-p38, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: CAY10526 on RAW
264.7 Macrophages]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668649#cay10526-on-raw-264-7-macrophages]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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